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An In-depth Technical Guide to the Early Uses of Dunnite in Munitions and Aerial Bombing

Abstract
Dunnite, known systematically as ammonium picrate or Explosive D, is a high explosive

developed in the early 20th century that marked a significant advancement in munition

technology.[1][2][3] Invented by U.S. Army Major Beverly W. Dunn in 1906, its defining

characteristic was its remarkable insensitivity to shock and friction compared to its precursor,

picric acid (Lyddite).[3][4] This property made it exceptionally suitable as a bursting charge for

armor-piercing (AP) projectiles, which needed to survive the immense force of impact and

penetrate enemy armor before detonating.[5] This guide provides a detailed technical overview

of Dunnite's properties, its synthesis, and its pioneering applications in naval munitions and the

nascent field of aerial warfare, including its use in the first recorded aerial bombing in military

history.[6][7][8]

Chemical and Physical Properties
Dunnite is the ammonium salt formed from the neutralization reaction of picric acid and

ammonia.[1][3][4] Unlike picric acid, which can form dangerously sensitive and unstable metal

picrates when in contact with metal shell casings, the ammonium salt is significantly more

stable and less reactive with metals, a crucial safety advantage in munitions.[9][10][11][12]

While slightly less powerful than TNT, its insensitivity was its primary tactical advantage.[1][5]
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Data Presentation: Comparative Properties of Early
Explosives
The following table summarizes the key quantitative properties of Dunnite in comparison to its

precursor, picric acid, and its eventual successor, TNT.

Property
Dunnite
(Ammonium
Picrate)

Picric Acid (TNP)
Trinitrotoluene
(TNT)

Chemical Formula C₆H₆N₄O₇ C₆H₃N₃O₇ C₇H₅N₃O₆

Molar Mass 246.14 g/mol 229.10 g/mol 227.13 g/mol

Appearance
Yellow crystalline

solid[1][2]

Colorless to yellow

solid[9]
Pale yellow solid

Density 1.719 g/cm³[1][2][3] 1.763 g/cm³[9] 1.654 g/cm³

Melting Point
265 °C (decomposes)

[1][2][3]
122.5 °C[9] 80.9 °C

Detonation Velocity
7,040 - 7,154 m/s

(pressed)[1]
7,350 m/s 6,900 m/s

Impact Sensitivity
Very low (>100 cm

drop with 2 kg load)[1]

High (sensitive to

shock/friction)[12]
Low (insensitive)

Friction Sensitivity

Very low (no

explosions in

pendulum tests)[1]

High (sensitive)[12] Low (insensitive)

Solubility in Water 10 g/L at 20 °C[2][3] 12.7 g/L[9] 0.13 g/L

Synthesis and Manufacturing Workflow
The synthesis of Dunnite is a straightforward acid-base neutralization reaction. This process

was a key advantage, as it converted the hazardous picric acid into a much safer, more

handleable explosive.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://grokipedia.com/page/Dunnite
https://www.webqc.org/compound-Dunnite-Dunnite.html
https://en.wikipedia.org/wiki/Picric_acid
https://grokipedia.com/page/Dunnite
https://www.webqc.org/compound-Dunnite-Dunnite.html
https://en.wikipedia.org/wiki/Dunnite
https://en.wikipedia.org/wiki/Picric_acid
https://grokipedia.com/page/Dunnite
https://www.webqc.org/compound-Dunnite-Dunnite.html
https://en.wikipedia.org/wiki/Dunnite
https://en.wikipedia.org/wiki/Picric_acid
https://grokipedia.com/page/Dunnite
https://grokipedia.com/page/Dunnite
https://ehs.stanford.edu/reference/information-picric-acid
https://grokipedia.com/page/Dunnite
https://ehs.stanford.edu/reference/information-picric-acid
https://www.webqc.org/compound-Dunnite-Dunnite.html
https://en.wikipedia.org/wiki/Dunnite
https://en.wikipedia.org/wiki/Picric_acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094429?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols: Laboratory Synthesis of
Ammonium Picrate

Preparation: 20.0 grams (0.087 mol) of picric acid is dissolved or suspended in 200 mL of hot

water (approximately 80 °C) in a non-metallic beaker to form a slurry.[2]

Neutralization: Concentrated aqueous ammonia solution (28-30% NH₃) is added gradually to

the stirred picric acid slurry.[1][2] The addition continues until the solution tests neutral (pH 7-

8), indicating the complete conversion of the acid to its ammonium salt.[2]

Crystallization: The clear yellow solution is allowed to cool slowly to 5 °C. This promotes the

formation of pure, yellow crystalline needles of ammonium picrate.[2]

Isolation and Drying: The crystals are collected via vacuum filtration. The product is then

washed with cold water to remove any residual unreacted acid or ammonia.

Finishing: The final product is air-dried or vacuum-dried at a low temperature to yield pure

Dunnite, which can then be pressed into munitions.[1]

Visualization: Dunnite Synthesis Workflow
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Caption: Workflow for the synthesis of Dunnite via neutralization.
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Application in Armor-Piercing Munitions
The primary and most vital use of Dunnite was as the main bursting charge in large-caliber

armor-piercing (AP) and coastal defense projectiles.[1][5] Adopted by the U.S. Navy in 1907, it

was used in shells ranging from 3 inches up to 16 inches in caliber.[1][5]

The tactical doctrine behind Dunnite-filled shells was novel. Previous explosives like picric acid

were often so sensitive that they would detonate on impact with heavy armor, shattering the

shell externally and dissipating most of their energy.[13] Dunnite's insensitivity solved this

problem. An AP shell filled with Dunnite was designed to use its kinetic energy to punch

through the hardened face of an enemy warship's armor plate first. Only after successful

penetration would a delay-action base fuze initiate the Dunnite charge, causing a devastating

explosion inside the ship's vulnerable compartments.[14][15]

Data Presentation: U.S. Navy Armor-Piercing Projectile
Characteristics (Contextual)
While specific data for WWI-era Dunnite-filled shells is scarce, the following table of later

"super-heavy" AP shells illustrates the design principle of a small but potent bursting charge

relative to the projectile's total weight.

Shell
Designation

Caliber Total Weight
Bursting
Charge Weight

Charge % of
Total

Mark 3 AP 16-inch 2,100 lbs 70 lbs 3.3%

Mark 5

"Supershell"
16-inch 2,240 lbs 33.6 lbs 1.5%

Mark 8

"Supershell"
16-inch 2,700 lbs 40.9 lbs 1.5%

(Data from a

later period,

provided for

design context)

[16]
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Visualization: Armor-Piercing Shell Detonation
Sequence
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Caption: Logical sequence of a Dunnite-filled AP shell.

Pioneering Use in Aerial Bombing
Dunnite holds the distinction of being the explosive filler in the first munitions ever dropped

from an airplane in an act of war.[6][7] This historic event occurred on November 1, 1911,

during the Italo-Turkish War in Libya.[6][8]

Italian Lieutenant Giulio Gavotti, flying an Etrich Taube monoplane, conducted the first aerial

bombing raid against Ottoman troops at the Ain Zara oasis.[6][8][17] The "bombs" were

modified Cipelli grenades, each weighing approximately 2 kg (4.5 lbs).[8] Gavotti performed the

raid by leaning out of his cockpit and manually throwing the grenades from an altitude of about

600 feet.[7][8] While the material damage was likely minimal, the psychological impact was

significant and it heralded the dawn of a new era in warfare, demonstrating the potential of

aircraft as offensive weapons.[6][7]

Visualization: First Aerial Bombing Workflow (1911)
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Caption: Process of the first military aerial bombing raid.

Experimental Protocols for Sensitivity Testing
The defining feature of Dunnite was its low sensitivity to impact and friction. While the precise

testing protocols from the early 1900s are not well-documented, they were designed to
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evaluate the same properties measured by modern standardized tests, such as the BAM

Fallhammer (for impact) and the BAM Friction test.

Protocol Principle: Impact Sensitivity (BAM Fallhammer
Method)
The BAM Fallhammer test determines a material's sensitivity to impact energy.[18][19]

Apparatus: Consists of a defined weight (e.g., 2 kg) that can be dropped from a variable,

measurable height onto a sample of the explosive material held between two steel anvils.[20]

Procedure: A small, measured amount of the explosive is placed on the lower anvil. The

weight is raised to a specific height and released, impacting the sample.[18]

Observation: The test is observed for any reaction, such as a flash, sound, or detonation.[21]

[22]

Determination: The height is varied over multiple trials to find the energy level at which a

reaction occurs. Dunnite was noted to be insensitive, requiring a drop height of over 100 cm

with a 2 kg weight to avoid an explosion, a testament to its stability.[1]

Protocol Principle: Friction Sensitivity (BAM Friction
Method)
This test measures a material's sensitivity to frictional stimuli.[23][24]

Apparatus: Consists of a fixed porcelain pin and a moving porcelain plate, onto which the

sample is placed. A weighted arm applies a specific load onto the pin.[25][26]

Procedure: A small sample of the explosive is placed on the porcelain plate. The weighted

pin is lowered onto the sample. An electric motor then moves the plate back and forth under

the pin.[23][26]

Observation: The test is observed for any reaction (spark, flame, or explosion).[23]

Determination: The load on the pin is varied across trials to determine the force required to

cause a reaction. Dunnite was reported to show no explosions in such friction tests,
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confirming its suitability for the violent forces experienced during the firing and impact of an

artillery shell.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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